Cas no 205680-83-7 (2-(3-Hydroxycarbonyl-2-nitrophenyl)malondialdehyde)
205680-83-7 structure
Product Name:2-(3-Hydroxycarbonyl-2-nitrophenyl)malondialdehyde
CAS No:205680-83-7
MF:C10H7NO6
MW:237.165683031082
MDL:MFCD00216502
CID:290677
PubChem ID:2735188
Update Time:2025-04-19
2-(3-Hydroxycarbonyl-2-nitrophenyl)malondialdehyde Chemical and Physical Properties
Names and Identifiers
-
- Benzoicacid, 3-(1-formyl-2-oxoethyl)-2-nitro-
- 2-(3-Hydroxycarbonyl-2-nitrophenyl)malondialdehyde
- 2-(3-Hydroxycarbonyl-2-nitrophenyl)-malondialdehyde
- 3-(1,3-dioxopropan-2-yl)-2-nitrobenzoicacid
- Benzoic acid, 3-(1-formyl-2-oxoethyl)-2-nitro-
- SCHEMBL2559691
- 2-(3-carboxy-2-nitrophenyl)malondialdehyde
- 2-(3-HYDROXYCARBONYL-2-NITROPHENYL)MALONDIALDEHYDE,95
- 2-(3-HYDROXYCARBONYL-2-NITROPHENYL)MALONDIALDEHYDE, 95
- MFCD00216502
- CS-0336517
- AKOS025116989
- 3-(1, 3-dioxopropan-2-yl)-2-nitrobenzoic acid
- 205680-83-7
- 3-(1,3-dioxopropan-2-yl)-2-nitrobenzoic acid
-
- MDL: MFCD00216502
- Inchi: 1S/C10H7NO6/c12-4-6(5-13)7-2-1-3-8(10(14)15)9(7)11(16)17/h1-6H,(H,14,15)
- InChI Key: WHFZKCYOFGVOLR-UHFFFAOYSA-N
- SMILES: OC(C1=CC=CC(=C1[N+](=O)[O-])C(C=O)C=O)=O
Computed Properties
- Exact Mass: 236.01948
- Monoisotopic Mass: 236.019512
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Surface Charge: -1
- XLogP3: 1.3
- Topological Polar Surface Area: 121
Experimental Properties
- Color/Form: Not available
- Density: 1.5001 (rough estimate)
- Melting Point: 215-217
- Boiling Point: 379.69°C (rough estimate)
- Flash Point: 204.2°C
- Refractive Index: 1.5600 (estimate)
- PSA: 120.57
- LogP: 1.29760
- Solubility: Not available
2-(3-Hydroxycarbonyl-2-nitrophenyl)malondialdehyde Security Information
- Hazard Statement: Irritant
-
Hazardous Material Identification:
2-(3-Hydroxycarbonyl-2-nitrophenyl)malondialdehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 006943-1g |
2-(3-Hydroxycarbonyl-2-nitrophenyl)-malondialdehyde |
205680-83-7 | 1g |
584CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 006943-5g |
2-(3-Hydroxycarbonyl-2-nitrophenyl)-malondialdehyde |
205680-83-7 | 5g |
2192CNY | 2021-05-07 | ||
| Fluorochem | 023396-1g |
2-(3-Hydroxycarbonyl-2-nitrophenyl)malondialdehyde |
205680-83-7 | 95%+ | 1g |
£21.00 | 2022-03-01 | |
| Fluorochem | 023396-5g |
2-(3-Hydroxycarbonyl-2-nitrophenyl)malondialdehyde |
205680-83-7 | 95%+ | 5g |
£91.00 | 2022-03-01 | |
| Fluorochem | 023396-10g |
2-(3-Hydroxycarbonyl-2-nitrophenyl)malondialdehyde |
205680-83-7 | 95%+ | 10g |
£158.00 | 2022-03-01 | |
| Fluorochem | 023396-25g |
2-(3-Hydroxycarbonyl-2-nitrophenyl)malondialdehyde |
205680-83-7 | 95%+ | 25g |
£355.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 006943-1g |
2-(3-Hydroxycarbonyl-2-nitrophenyl)-malondialdehyde |
205680-83-7 | 1g |
584.0CNY | 2021-07-13 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 006943-5g |
2-(3-Hydroxycarbonyl-2-nitrophenyl)-malondialdehyde |
205680-83-7 | 5g |
2192.0CNY | 2021-07-13 | ||
| Apollo Scientific | OR1483-1g |
3-(1,3-Dioxoprop-2-yl)-2-nitrobenzoic acid |
205680-83-7 | 95+% | 1g |
£93.00 | 2025-02-19 | |
| Apollo Scientific | OR1483-5g |
3-(1,3-Dioxoprop-2-yl)-2-nitrobenzoic acid |
205680-83-7 | 95+% | 5g |
£161.00 | 2025-02-19 |
2-(3-Hydroxycarbonyl-2-nitrophenyl)malondialdehyde Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
205680-83-7 (2-(3-Hydroxycarbonyl-2-nitrophenyl)malondialdehyde) Related Products
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